Cas no 899984-82-8 (N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899984-82-8
• MF: C₂₃H₂₄FN₃O₄
• MW: 425.45276927948
• CID: 5492110
• Update Time: 2025-10-23

N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(2-fluorophenyl)-3,4-dihydro-1-(3,4,5-trimethoxyphenyl)-
• N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H24FN3O4/c1-29-19-13-15(14-20(30-2)22(19)31-3)21-18-9-6-10-26(18)11-12-27(21)23(28)25-17-8-5-4-7-16(17)24/h4-10,13-14,21H,11-12H2,1-3H3,(H,25,28)
• InChI Key： ZSYSMFFESHXATP-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC=C1F)=O)C2C1=CC(OC)=C(OC)C(OC)=C1

Additional information on N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(2-Fluorophenyl)-1-(3,4,5-Trimethoxyphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine-2-Carboxamide: A Comprehensive Overview

N-(2-Fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is a highly specialized compound with the CAS registry number 899984-82-8. This compound belongs to the class of pyrrolopyrazines, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule combines a pyrrolopyrazine core with a 2-fluorophenyl group and a 3,4,5-trimethoxyphenyl substituent. These substituents contribute to the compound's distinct chemical properties and biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions. The pyrrolopyrazine ring system is typically formed through a cyclization process involving appropriate precursors. The substitution patterns on the aromatic rings (fluorine and methoxy groups) are introduced at specific positions to optimize the compound's stability and reactivity. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better control over the stereochemistry of such complex molecules.

One of the most intriguing aspects of this compound is its potential biological activity. Pyrrolopyrazines have been reported to exhibit diverse pharmacological effects, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of electron-donating methoxy groups on the 3,4,5-trimethoxyphenyl ring enhances the compound's ability to interact with biological targets. Fluorine substitution on the phenyl group further modulates the electronic properties of the molecule, potentially improving its bioavailability and selectivity.

Recent studies have focused on the role of N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, its ability to inhibit specific enzymes or modulate cellular signaling pathways has been investigated in vitro and in vivo models. These studies highlight its potential application in treating conditions such as cancer or inflammatory diseases.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Pyrrolopyrazines are known for their conjugated π-systems, which can exhibit unique electronic properties. The presence of electron-donating groups further enhances these properties, making this compound a potential candidate for use in organic electronics or optoelectronic devices.

In terms of chemical stability, N-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide demonstrates moderate stability under standard conditions. However, its sensitivity to certain reaction conditions necessitates careful handling during synthesis and storage. Researchers have developed optimized protocols to ensure safe and efficient synthesis while maintaining the integrity of the molecule.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. Additionally, computational chemistry tools have been employed to predict its electronic properties and interactions with biological systems.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at the molecular level. Understanding how it interacts with cellular components will be crucial for optimizing its therapeutic potential. Collaborative efforts between chemists and biologists are expected to yield new insights into its applications in medicine and materials science.

In conclusion,N-(2-fluorophenyl)-1-(3,4